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Introduction

TEAD-IN-11 is a potent and selective covalent inhibitor of the TEA Domain (TEAD) family of
transcription factors. It targets a conserved cysteine in the palmitate-binding pocket of TEAD
proteins, thereby disrupting the critical protein-protein interaction between TEAD and its co-
activators, YAP (Yes-associated protein) and TAZ (transcriptional co-activator with PDZ-binding
motif). The YAP/TAZ-TEAD complex is the primary transcriptional effector of the Hippo
signaling pathway, a key regulator of organ size, cell proliferation, and tumorigenesis.
Dysregulation of the Hippo pathway and subsequent activation of the YAP/TAZ-TEAD
transcriptional program is a hallmark of several cancers, making TEAD an attractive therapeutic
target.

These application notes provide detailed protocols for three common in vitro assays to
characterize the activity of TEAD-IN-11: a Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET) assay, an AlphaLISA (Amplified Luminescent Proximity Homogeneous
Assay), and a cell-based TEAD-responsive luciferase reporter assay.
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Data Presentation: In Vitro Activity of TEAD-IN-11

The following table summarizes the reported in vitro potency of TEAD-IN-11 from biochemical

assays.
Compound Assay Type Target IC50 (nM)
TEAD-IN-11 TR-FRET TEADS3-YAP 14
TEAD-IN-11 Cell-based OVCAR-8 ~10
TEAD-IN-11 Cell-based HCC1576 ~20

Experimental Protocols
Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET) Assay

This biochemical assay quantifies the disruption of the YAP-TEAD interaction by an inhibitor.

Principle: The assay utilizes a TEAD protein tagged with a FRET donor (e.g., Terbium) and a
YAP protein fragment tagged with a FRET acceptor (e.g., GFP or a fluorescent dye). When in
close proximity due to their interaction, excitation of the donor results in energy transfer to the
acceptor, which then emits a signal at a specific wavelength. TEAD-IN-11 binding to TEAD
disrupts the YAP-TEAD interaction, leading to a decrease in the FRET signal.

Materials:

Recombinant human TEAD protein (e.g., TEAD3) with a donor tag (e.g., GST-Tb).

Recombinant human YAP protein fragment (e.g., amino acids 50-171) with an acceptor tag
(e.g., His-GFP).

TEAD-IN-11.

Assay Buffer: 50 mM HEPES (pH 7.5), 150 mM NaCl, 0.1% BSA, 0.05% Tween-20, 1 mM
DTT.
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o 384-well, low-volume, non-binding surface microplates.

e TR-FRET compatible plate reader.

Protocol:

Prepare a serial dilution of TEAD-IN-11 in Assay Buffer.
e In a 384-well plate, add 5 pL of the TEAD-IN-11 dilution to the appropriate wells.

e Add 5 pL of a pre-mixed solution of GST-Th-TEAD (final concentration 2 nM) and His-GFP-
YAP (final concentration 8 nM) in Assay Buffer to each well.

e Incubate the plate at room temperature for 180 minutes, protected from light.

o Read the plate on a TR-FRET plate reader, with excitation at ~340 nm and emission at ~495
nm (donor) and ~520 nm (acceptor).

o Calculate the TR-FRET ratio (Acceptor Emission / Donor Emission) and determine the
percent inhibition relative to DMSO controls.

o Plot the percent inhibition against the logarithm of the TEAD-IN-11 concentration and fit the
data to a four-parameter logistic model to determine the IC50 value.

AlphaLISA Assay

This bead-based immunoassay also measures the disruption of the YAP-TEAD interaction.

Principle: The assay employs two types of beads: Donor beads and Acceptor beads. One
interacting protein (e.g., GST-TEAD) is captured by Acceptor beads (e.g., anti-GST coated),
and the other protein (e.g., biotinylated YAP) is captured by Donor beads (e.g., streptavidin-
coated). Upon protein-protein interaction, the beads are brought into close proximity.
lllumination of the Donor beads at 680 nm generates singlet oxygen, which diffuses to the
nearby Acceptor beads, triggering a chemiluminescent signal at 615 nm. TEAD-IN-11 disrupts
the interaction, reducing the signal.

Materials:
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Recombinant human GST-tagged TEAD protein.

Recombinant human biotinylated YAP protein fragment.

TEAD-IN-11.

AlphaLISA anti-GST Acceptor beads.

Streptavidin-coated Donor beads.

AlphaLISA Immunoassay Buffer.

384-well, white, opaque microplates.

AlphaScreen-compatible plate reader.

Protocol:

Prepare a serial dilution of TEAD-IN-11 in Immunoassay Buffer.

Add 5 pL of the TEAD-IN-11 dilution to the wells of a 384-well plate.

Add 5 pL of a solution containing GST-TEAD (final concentration 10-20 ug/mL) to each well.

Incubate for 60 minutes at room temperature.

Add 5 pL of a solution containing biotinylated YAP (final concentration 10-20 pg/mL) to each

well.

Incubate for 60 minutes at room temperature.

Add 5 pL of anti-GST Acceptor beads (final concentration 20 ug/mL) to each well under
subdued light.

Incubate for 60 minutes at room temperature in the dark.

Add 5 pL of Streptavidin-coated Donor beads (final concentration 20 pug/mL) to each well
under subdued light.
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 Incubate for 30-60 minutes at room temperature in the dark.
¢ Read the plate on an AlphaScreen-compatible reader.

o Determine the percent inhibition and calculate the IC50 as described for the TR-FRET assay.

TEAD-Responsive Luciferase Reporter Assay

This cell-based assay measures the ability of TEAD-IN-11 to inhibit TEAD-dependent gene
transcription.

Principle: A reporter cell line is engineered to stably express a luciferase gene under the control
of a promoter containing multiple TEAD binding sites (e.g., 8XGTIIC). When the Hippo pathway
is "off,” endogenous YAP/TAZ translocate to the nucleus, bind to TEAD, and drive the
expression of the luciferase reporter. TEAD-IN-11 will inhibit this interaction, leading to a
decrease in luciferase activity, which is measured by a luminometer.

Materials:

HEK293T or other suitable cell line stably expressing a TEAD-responsive luciferase reporter.

TEAD-IN-11.

Cell culture medium (e.g., DMEM) with 10% FBS and antibiotics.

96-well, white, clear-bottom tissue culture plates.

Luciferase assay reagent (e.g., ONE-Step Luciferase Assay System).

Luminometer.
Protocol:

o Seed the TEAD-reporter cells in a 96-well plate at a density that will result in a confluent
monolayer on the day of the assay.

o Allow the cells to adhere and grow for 24 hours.

e Prepare a serial dilution of TEAD-IN-11 in cell culture medium.
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* Remove the existing medium from the cells and add the medium containing the different
concentrations of TEAD-IN-11. Include DMSO vehicle controls.

¢ Incubate the cells for 24-48 hours.

 Remove the medium and lyse the cells according to the luciferase assay reagent
manufacturer's instructions.

e Add the luciferase substrate to the cell lysate.
e Measure the luminescence using a luminometer.

o Normalize the luciferase signal to a measure of cell viability (e.g., using a parallel MTS or
CellTiter-Glo assay) to account for any cytotoxic effects of the compound.

o Calculate the percent inhibition of TEAD transcriptional activity and determine the IC50
value.

Mandatory Visualization
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Click to download full resolution via product page

Caption: The Hippo Signaling Pathway and the inhibitory action of TEAD-IN-11.

Preparation

Prepare Reagents
(TEAD-IN-11, Proteins/Cells, Buffers)

(Serial Dilution of TEAD-IN- ID

Assay Execution

Y

Dispense Reagents into
Microplate

Data Acquisition

Read Plate
(TR-FRET, AlphaLISA, or Luminescence)

Data Analysis

(Calculate % InhibitiorD

(Generate Dose-Response Curv9

@etermine IC50 Valua

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12362985/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-tead-in-11-in-vitro-assays
https://www.benchchem.com/product/b12362985/docs?utm_src=pdf-body#application-notes-and-protocols-for-tead-in-11-in-vitro-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362985?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: A generalized workflow for in vitro characterization of TEAD-IN-11.

 To cite this document: BenchChem. [Application Notes and Protocols for TEAD-IN-11 In Vitro
Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12362985/docs#application-notes-and-protocols-for-
tead-in-11-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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